Cas no 1286207-75-7 ((S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate)

• Product Name: (S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286207-75-7
• MF: C₁₆H₂₁FN₂O₃
• MW: 308.347947835922
• CID: 4788258
• Update Time: 2025-05-21

(S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate
• (S)-tert-Butyl (1-(3-fluorobenzoyl)pyrrolidin-3-yl)carbamate
• (S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C16H21FN2O3/c1-16(2,3)22-15(21)18-13-7-8-19(10-13)14(20)11-5-4-6-12(17)9-11/h4-6,9,13H,7-8,10H2,1-3H3,(H,18,21)/t13-/m0/s1
• InChI Key： KFAAYKYHGMJIKJ-ZDUSSCGKSA-N
• SMILES： FC1=CC=CC(=C1)C(N1CC[C@@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on (S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate

Comprehensive Overview of (S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate (CAS No. 1286207-75-7)

The compound (S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate (CAS No. 1286207-75-7) is a chiral small molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine ring and a fluorobenzoyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key features of (S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate is its stereochemistry. The (S)-enantiomer often exhibits distinct biological activity compared to its (R)-counterpart, making it a focal point for asymmetric synthesis studies. The presence of the 3-fluorobenzoyl group enhances its binding affinity to certain biological targets, which is why it is frequently explored in the context of central nervous system (CNS) drug development.

In recent years, the demand for fluorinated compounds like 1286207-75-7 has surged, driven by their metabolic stability and improved pharmacokinetic properties. Fluorination is a common strategy in modern medicinal chemistry to optimize drug candidates, and this compound exemplifies the trend. Its tert-butyl carbamate group further contributes to its stability, making it a reliable building block for complex molecular architectures.

From a synthetic perspective, (S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate is often prepared via multi-step organic reactions, including amide coupling and chiral resolution. Researchers frequently search for optimized protocols to improve yield and enantiomeric purity, reflecting the compound's importance in high-value applications. Its CAS No. 1286207-75-7 is a critical identifier for sourcing and regulatory compliance, ensuring accurate communication across scientific and industrial sectors.

The compound's relevance extends to proteomics and chemical biology, where it is used as a tool to investigate protein-ligand interactions. Its pyrrolidine scaffold is a common motif in FDA-approved drugs, underscoring its versatility. As the pharmaceutical industry shifts toward personalized medicine, chiral intermediates like 1286207-75-7 are gaining attention for their role in creating targeted therapies.

Environmental and safety considerations are also part of the discourse around (S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate. While it is not classified as hazardous, proper handling and storage are essential to maintain its integrity. The compound's stability under various conditions is a topic of interest for industrial-scale applications, aligning with the broader push for green chemistry principles.

In summary, (S)-Tert-Butyl 1-(3-fluorobenzoyl)pyrrolidin-3-ylcarbamate (CAS No. 1286207-75-7) is a multifaceted compound with broad utility in drug discovery and chemical research. Its structural features, combined with the growing emphasis on fluorinated pharmaceuticals and chiral synthesis, position it as a key player in advancing modern science.